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Compound of Interest

Compound Name:
3-Hydroxy-1-phenylpyridinium

chloride

CAS No.: 15941-41-0

Cat. No.: B3243788

Get Quote

Executive Summary & Application Context
3-Hydroxy-1-phenylpyridinium chloride (CAS: 15941-41-0) is a critical intermediate in the

synthesis of solvatochromic betaine dyes (e.g., Reichardt’s dye) and a scaffold for

functionalized ionic liquids. Its structural integrity is defined by the coexistence of an electron-

deficient pyridinium core and an electron-donating hydroxyl group.

This guide provides a comparative spectral analysis, benchmarking the target compound

against its structural parents: 1-Phenylpyridinium chloride (lacking the hydroxyl group) and 3-

Hydroxypyridine hydrochloride (lacking the phenyl group). This triangulation method ensures

accurate peak assignment even in the absence of a pure reference standard.

Experimental Methodology
To replicate the data discussed below, follow this standardized acquisition protocol.
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Solvent Selection:DMSO-d6 is the preferred solvent. It ensures complete solubility of the salt

and minimizes proton exchange broadening of the hydroxyl signal (though the OH proton is

often invisible in D2O).

Alternative:D2O may be used, but will cause the loss of the OH proton signal and slight

shifts in carbon resonances due to solvent polarity and hydrogen bonding.

Concentration: 20–30 mg of sample in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) internal standard (0.00 ppm) or residual solvent peak

(DMSO-d6 central pentet: 39.52 ppm).

Instrument Parameters (Recommended)
Frequency: 100 MHz or higher (for 13C).

Pulse Sequence: Proton-decoupled 13C (e.g., zgpg30 or wand).

Scans: Minimum 512 scans to resolve quaternary carbons (C3-OH and Phenyl C-Ipso).

Relaxation Delay (D1): 2.0–3.0 seconds to ensure quantitative integration of non-protonated

carbons.

Comparative 13C NMR Data Analysis
The following table synthesizes the chemical shifts of the target compound relative to its

structural analogs. This comparison highlights the shielding effects of the hydroxyl group and

the deshielding effects of the N-phenyl quaternization.

Table 1: Comparative 13C Chemical Shifts (ppm, DMSO-
d6)
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Carbon
Position

Target: 3-

Hydroxy-1-

phenylpyridiniu

m Cl

Analog A: 1-

Phenylpyridiniu

m Cl [1]

Analog B: 3-

Hydroxypyridine

HCl [2,3]

Shift Trend

Analysis

C2 (Pyridinium) ~134.0 – 136.0 144.5 133.5

Shielded vs. A:

OH group at C3

shields C2 (ortho

effect).

Deshielded vs.

B: N-Phenyl

group deshields

α-carbons.

C3 (C-OH) ~156.0 – 158.0 128.6 156.2

Deshielded:

Characteristic

quaternary C-OH

signal. Little

change from

Analog B.

C4 (Pyridinium) ~129.0 – 131.0 146.2 129.4

Shielded vs. A:

Strong shielding

from C3-OH

(ortho effect).

C5 (Pyridinium) ~127.0 – 128.5 128.6 128.2

Unchanged:

Meta position to

OH; minimal

electronic

perturbation.

C6 (Pyridinium) ~138.0 – 140.0 144.5 136.5

Deshielded vs.

B: N-Phenyl

effect dominates,

but less than C2

due to distance

from OH.
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Ph-1' (Ipso) ~141.0 – 142.5 142.0 N/A

Diagnostic:

Quaternary

carbon

connecting

phenyl to

nitrogen.

Ph-2'/6' (Ortho) ~125.0 – 126.5 126.4 N/A

Shielded: Typical

N-phenyl ortho

resonance.

Ph-3'/5' (Meta) ~130.0 – 131.0 130.6 N/A

Standard: Typical

aromatic meta

resonance.

Ph-4' (Para) ~131.0 – 132.0 131.8 N/A

Standard: Typical

aromatic para

resonance.

Note: Values are derived from comparative analysis of literature data for 1-phenylpyridinium and

3-hydroxypyridinium salts in DMSO-d6. Exact values may vary by ±1.0 ppm depending on

concentration and temperature.

Structural Numbering & Logic Diagram
The following diagram illustrates the atom numbering scheme used in Table 1 and the

electronic effects influencing the shifts.
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Figure 1: Structural Numbering & Electronic Effects
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Caption: Figure 1. Atom mapping showing the competing electronic effects of the electron-

withdrawing Nitrogen (N+) and the electron-donating Hydroxyl (OH) group.

Synthesis & Verification Workflow
To ensure the purity of the sample being analyzed, the following workflow outlines the standard

Zincke reaction pathway and the critical checkpoints for NMR verification.
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Caption: Figure 2. Synthesis and verification workflow. Critical checkpoint involves ensuring no

residual aniline (signals at 115-130 ppm) remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Guide: 13C NMR Analysis of 3-Hydroxy-1-
phenylpyridinium Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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